Cas no 623565-23-1 (5,6-dihydro-5,5-dimethyl-4H-Pyrrolo[1,2-b]pyrazole-2-carboxaldehyde)

5,6-dihydro-5,5-dimethyl-4H-Pyrrolo[1,2-b]pyrazole-2-carboxaldehyde structure
623565-23-1 structure
Product Name:5,6-dihydro-5,5-dimethyl-4H-Pyrrolo[1,2-b]pyrazole-2-carboxaldehyde
CAS No:623565-23-1
MF:C9H12N2O
MW:164.204381942749
CID:1115007
PubChem ID:21941447
Update Time:2025-04-20

5,6-dihydro-5,5-dimethyl-4H-Pyrrolo[1,2-b]pyrazole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5,6-dihydro-5,5-dimethyl-4H-Pyrrolo[1,2-b]pyrazole-2-carboxaldehyde
    • SCHEMBL3546246
    • 5,5-Dimethyl-5,6-dihydro-4H-pyrrolo[1.2-b]pyrazole-2-carbaldehyde
    • 5,5-Dimethyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carbaldehyde
    • 623565-23-1
    • NRUNMQZDNPWLDF-UHFFFAOYSA-N
    • Inchi: 1S/C9H12N2O/c1-9(2)4-8-3-7(5-12)10-11(8)6-9/h3,5H,4,6H2,1-2H3
    • InChI Key: NRUNMQZDNPWLDF-UHFFFAOYSA-N
    • SMILES: O=CC1C=C2CC(C)(C)CN2N=1

Computed Properties

  • Exact Mass: 164.09506
  • Monoisotopic Mass: 164.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89
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